Cas no 885474-69-1 ()

• CAS No: 885474-69-1
• MF: C₄H₆N₂^.Zn^.H₂O
• MW: 165.509
• CID: 4472057

Chemical and Physical Properties

Names and Identifiers

• Inchi： InChI=1S/2C4H5N2.Zn/c2*1-4-5-2-3-6-4;/h2*2-3H,1H3;/q2*-1;+2
• InChI Key： MFLKDEMTKSVIBK-UHFFFAOYSA-N
• SMILES： CC1=NC=C[N-]1.CC1=NC=C[N-]1.[Zn+2]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0